molecular formula C7H9N3O4 B7892953 5-Nitro-1-propylpyrimidine-2,4-dione

5-Nitro-1-propylpyrimidine-2,4-dione

Cat. No.: B7892953
M. Wt: 199.16 g/mol
InChI Key: DJQYDKPJTQVLCV-UHFFFAOYSA-N
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Description

5-Nitro-1-propylpyrimidine-2,4-dione is a nitro-substituted pyrimidine derivative featuring a 2,4-dione core. Pyrimidine-2,4-dione derivatives are known for their roles in drug design due to their ability to interact with biological targets via hydrogen bonding and π-stacking, influenced by the electron-withdrawing nitro group and alkyl substituents .

Properties

IUPAC Name

5-nitro-1-propylpyrimidine-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9N3O4/c1-2-3-9-4-5(10(13)14)6(11)8-7(9)12/h4H,2-3H2,1H3,(H,8,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DJQYDKPJTQVLCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C=C(C(=O)NC1=O)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

199.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The 2,4-dione moiety is a common feature among analogs, but heterocyclic core variations significantly alter properties:

Compound Core Structure Substituents Key Functional Groups Biological Activity Source/Origin
5-Nitro-1-propylpyrimidine-2,4-dione Pyrimidine C5-NO₂, N1-propyl Nitro, alkyl, dione Hypothesized antimicrobial Synthetic (inferred)
PPDHMP Pyrrolo(1,2-a)pyrazine C3-(2-methyl-propyl) Alkyl, dione Antibacterial (e.g., P. aeruginosa) Bacillus tequilensis
IM-7 Imidazolidine C3-phenyl, C5-(4-isopropylphenyl) Aryl, dione Cardiovascular effects in rats Strecker synthesis
Thiazolidine-2,4-dione Thiazolidine Variable (e.g., C5-aryl) Thioamide, dione Antidiabetic (inferred) Catalyzed synthesis

Key Observations :

  • Substituent Effects : The nitro group in the target compound may increase electrophilicity, favoring interactions with nucleophilic biological targets (e.g., enzyme active sites). In contrast, IM-7’s bulky isopropylphenyl group enhances lipid solubility, influencing blood-brain barrier penetration .

Comparison Highlights :

  • Microbial vs. Chemical Synthesis : PPDHMP is isolated from bacterial cultures, favoring scalability for natural product extraction, whereas IM-7’s Strecker synthesis allows precise functionalization .
  • Catalysis : Thiazolidine derivatives utilize sodium acetate to deprotonate active methylene groups, contrasting with the nitro group’s demand for electrophilic conditions in pyrimidine derivatives .

Critical Analysis :

  • Electrophilic Reactivity : The nitro group in pyrimidine derivatives may confer cytotoxicity via free radical generation, differing from IM-7’s aryl-mediated receptor effects .

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